3-Phenylpropionitrile 3-Phenylpropionitrile Benzenepropanenitrile, also known as 2-phenylethyl cyanide or 3-phenylpropiononitrile, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Within the cell, benzenepropanenitrile is primarily located in the cytoplasm. Benzenepropanenitrile can be biosynthesized from acetonitrile. Outside of the human body, benzenepropanenitrile can be found in brassicas, herbs and spices, and white mustard. This makes benzenepropanenitrile a potential biomarker for the consumption of these food products.
3-phenylpropionitrile is a nitrile that is propionitrile in which one of the methyl hydrogens has been replaced by a phenyl group. It is a nitrile and a member of benzenes. It derives from an acetonitrile.
Brand Name: Vulcanchem
CAS No.: 645-59-0
VCID: VC0121915
InChI: InChI=1S/C9H9N/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7H2
SMILES: C1=CC=C(C=C1)CCC#N
Molecular Formula: C9H9N
Molecular Weight: 131.17 g/mol

3-Phenylpropionitrile

CAS No.: 645-59-0

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VCID: VC0121915

Molecular Formula: C9H9N

Molecular Weight: 131.17 g/mol

3-Phenylpropionitrile - 645-59-0

CAS No. 645-59-0
Product Name 3-Phenylpropionitrile
Molecular Formula C9H9N
Molecular Weight 131.17 g/mol
IUPAC Name 3-phenylpropanenitrile
Standard InChI InChI=1S/C9H9N/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7H2
Standard InChIKey ACRWYXSKEHUQDB-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)CCC#N
Canonical SMILES C1=CC=C(C=C1)CCC#N
Boiling Point 261.0 °C
Melting Point -1.0 °C
-1°C
Physical Description Liquid
Description Benzenepropanenitrile, also known as 2-phenylethyl cyanide or 3-phenylpropiononitrile, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Within the cell, benzenepropanenitrile is primarily located in the cytoplasm. Benzenepropanenitrile can be biosynthesized from acetonitrile. Outside of the human body, benzenepropanenitrile can be found in brassicas, herbs and spices, and white mustard. This makes benzenepropanenitrile a potential biomarker for the consumption of these food products.
3-phenylpropionitrile is a nitrile that is propionitrile in which one of the methyl hydrogens has been replaced by a phenyl group. It is a nitrile and a member of benzenes. It derives from an acetonitrile.
Synonyms Hydrocinnamonitrile; (2-Cyanoethyl)benzene; 1-Cyano-2-phenylethane; 1-Phenyl-2-cyanoethane; 2-Phenylethyl Cyanide; 3-Phenylpropanenitrile; 3-Phenylpropanonitrile; Benzenepropionitrile; Benzylacetonitrile; Dihydrocinnamonitrile; NSC 16936; β-Phenylpro
PubChem Compound 12581
Last Modified Nov 11 2021
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